Nickel tin oxide dihydrate

• IUPAC Name: dioxido(oxo)tin;nickel(2+);dihydrate
• InChI: InChI=1S/Ni.2H2O.3O.Sn/h;2*1H2;;;;/q+2;;;;2*-1
• InChI Key: QEGXCMDMJSMOBZ-UHFFFAOYSA-N
• Canonical SMILES: O.O.[O-][Sn](=O)[O-].[Ni+2]
• Molecular Formula: H4NiO5Sn
• Molecular Weight: 261.43 g/mol

Description

Nickel tin oxide dihydrate (chemical formula unspecified in evidence) is a compound with a molecular weight of 261.43 g/mol, appearing as a green powder that is insoluble in water . Its safety profile includes a "Danger" signal word, with hazards such as skin/eye irritation, respiratory toxicity, and environmental risks.

Preparation Methods

Synthetic Routes and Reaction Conditions: Nickel tin oxide dihydrate can be synthesized through various methods, including sol-gel, hydrothermal, and co-precipitation techniques. The sol-gel method involves the hydrolysis and polycondensation of metal alkoxides, followed by drying and calcination. The hydrothermal method involves reacting nickel and tin salts in an aqueous solution under high temperature and pressure. The co-precipitation method involves the simultaneous precipitation of nickel and tin hydroxides from a mixed solution of their salts, followed by filtration, washing, and drying.

Industrial Production Methods: In industrial settings, this compound is typically produced using the sol-gel method due to its ability to produce high-purity and homogeneous materials. The process involves the following steps:

• Dissolution of nickel and tin salts in a suitable solvent.
• Addition of a gelling agent to form a gel.
• Aging of the gel to allow for complete hydrolysis and polycondensation.
• Drying and calcination of the gel to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: Nickel tin oxide dihydrate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: In the presence of oxidizing agents such as hydrogen peroxide or potassium permanganate, this compound can be oxidized to form higher oxidation state compounds.

Reduction: Reducing agents like hydrogen gas or sodium borohydride can reduce this compound to lower oxidation state compounds.

Substitution: this compound can undergo substitution reactions with halogens or other reactive species to form substituted derivatives.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nickel and tin oxides in higher oxidation states, while reduction may produce metallic nickel and tin.

Scientific Research Applications

Nickel tin oxide dihydrate has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in various chemical reactions due to its unique surface properties and reactivity.

Biology: Investigated for its potential use in biosensors and bioimaging due to its optical properties.

Medicine: Explored for its potential use in drug delivery systems and as an antimicrobial agent.

Industry: Utilized in the production of advanced materials such as ceramics, coatings, and electronic devices.

Mechanism of Action

The mechanism by which nickel tin oxide dihydrate exerts its effects is primarily through its interaction with molecular targets and pathways. For example, as a catalyst, it facilitates chemical reactions by providing an active surface for reactants to adsorb and react. In biological applications, its optical properties enable it to interact with biological molecules for imaging or sensing purposes.

Comparison with Similar Compounds

Tin Oxide (SnO₂)

• Key Properties :
  • Band gap: 3.59 eV (suitable for transparent conductive films) .
  • Optical transparency: 87.5% in the visible spectrum .
  • Dielectric constants: Real (ε₁) = 7.1 , Imaginary (ε₂) = 0.33 .
• Applications : Used in optoelectronics, gas sensors, and solar cells due to high transparency and electrical conductivity .
• Contrast with Nickel Tin Oxide Dihydrate: The addition of nickel may modify electronic properties (e.g., reducing band gap) and introduce catalytic or magnetic functionalities absent in pure SnO₂.

Lead Tin Oxide Dihydrate (H₄O₅PbSn)

• Key Properties :
  • Molecular weight: 409.94 g/mol .
  • Purity: 99% with customizable particle size (1–5 µm) .
• Contrast : Lead introduces toxicity concerns, whereas nickel in this compound may offer safer alternatives in specific contexts. Both compounds share structural complexity due to dual-metal composition.

Nickel(II) Oxalate Dihydrate (NiC₂O₄·2H₂O)

• Key Properties: Molecular weight: 184.77 g/mol (calculated from formula).
• Applications: Limited to synthesis and analytical processes .
• Contrast : this compound’s mixed-metal oxide structure likely provides greater thermal stability and broader industrial applicability compared to nickel oxalate.

Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)

• Key Properties :
  • Role: Common precursor for synthesizing tin oxides and alloys (e.g., Ni-Sn catalysts) .
  • Reactivity: Hydrolyzes in aqueous solutions, requiring acidic conditions for stability .
• Applications : Electroplating, reducing agents, and catalysis .
• Contrast : Unlike this compound, SnCl₂·2H₂O is water-soluble and primarily used in solution-phase reactions.

Comparative Data Table

Compound	Formula	Molecular Weight (g/mol)	Appearance	Solubility	Band Gap (eV)	Key Applications
This compound	Unspecified	261.43	Green powder	Insoluble	Not reported	Materials science, catalysis*
Tin Oxide (SnO₂)	SnO₂	150.71	Transparent film	Varies	3.59	Optoelectronics, sensors
Lead Tin Oxide Dihydrate	H₄O₅PbSn	409.94	Customizable	Not reported	Not reported	High-purity industrial uses
Nickel(II) Oxalate Dihydrate	NiC₂O₄·2H₂O	184.77	Unspecified	Laboratory use	N/A	Laboratory synthesis
Tin(II) Chloride Dihydrate	SnCl₂·2H₂O	225.63	White crystalline	Water-soluble	N/A	Electroplating, catalysis

*Inferred from nickel and tin roles in analogous compounds.

Research Findings and Challenges

• Electronic Properties: this compound’s dual-metal composition may enable synergistic effects, such as enhanced catalytic activity compared to single-metal oxides like SnO₂ .
• Synthesis: Likely involves co-precipitation or sol-gel methods, similar to SnO₂ thin films (e.g., using tin chloride precursors) .
• Safety: this compound requires stringent handling due to hazards like respiratory toxicity, contrasting with SnO₂’s relatively benign profile .

Q & A

Basic Research Questions

Q. What synthesis methods are recommended for preparing nickel-tin oxide dihydrate-based materials?

• Methodological Answer : Hydrothermal synthesis is a widely used approach. For example, tin(IV) chloride pentahydrate and nickel(II) chloride hexahydrate can be combined with thiourea as a sulfur source in deionized water under controlled temperature and pressure to form nickel-tin oxide composites. Post-synthesis annealing (e.g., at 450°C) enhances crystallinity . Additionally, ultrasonic nebulizer-assisted deposition (using precursors like zinc acetate dihydrate) can be adapted for thin-film fabrication of related oxides .

Q. What safety protocols are critical when handling nickel and tin precursors in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Use NIOSH-certified respirators, chemical-resistant gloves (e.g., nitrile), and full-body protective clothing to avoid inhalation or dermal contact with metal salts .
• Ventilation : Ensure local exhaust ventilation to prevent aerosol formation, especially during powder handling .
• Waste Disposal : Collect solid residues in sealed containers to avoid environmental contamination; acidic waste streams should be neutralized prior to disposal .

Q. How can the structural and morphological properties of nickel-tin oxide dihydrate be characterized?

• Methodological Answer :

• X-Ray Diffraction (XRD) : Identify crystalline phases and lattice parameters. For example, annealing at 450°C may reveal tetragonal SnO₂ or cubic NiO phases .
• Scanning Electron Microscopy (SEM) : Assess particle morphology (e.g., nanorods or flower-like structures) .
• Energy-Dispersive X-Ray Spectroscopy (EDS) : Confirm elemental composition (e.g., Ni:Sn:O ratios) .
  

Advanced Research Questions

Q. How can the electrochemical performance of nickel-tin oxide dihydrate composites be optimized for lithium-ion battery anodes?

• Methodological Answer :

• Composite Design : Integrate reduced graphene oxide (rGO) to enhance conductivity. For instance, tin oxalate dihydrate-rGO composites exhibit capacities exceeding 800 mAh/g due to improved electron transport .
• Annealing Conditions : Optimize thermal treatment (e.g., 400–500°C in inert atmospheres) to balance crystallinity and active surface sites .
• Electrolyte Compatibility : Test cycling stability in LiPF₆-based electrolytes to mitigate capacity fade from volume expansion .

Q. How should researchers address contradictions in reported electrochemical data for nickel-tin oxide materials?

• Methodological Answer :

• Parameter Isolation : Systematically vary synthesis parameters (e.g., precursor ratios, annealing time) to identify confounding factors. For example, discrepancies in capacity may arise from differences in Ni:Sn stoichiometry .
• Cross-Validation : Combine electrochemical testing (cyclic voltammetry, galvanostatic cycling) with in-situ XRD to correlate structural changes with performance .
• Statistical Analysis : Apply multivariate regression to isolate the impact of variables like particle size or porosity .

Q. What advanced techniques are suitable for assessing the thermal stability of nickel-tin oxide dihydrate?

• Methodological Answer :

• Thermogravimetric Analysis (TGA) : Quantify mass loss during heating (e.g., dehydration at ~150°C, decomposition of oxalate ligands at ~300°C) .
• Differential Scanning Calorimetry (DSC) : Identify endothermic/exothermic events linked to phase transitions or redox reactions .
• In-Situ TEM : Observe real-time structural changes under controlled atmospheres to map degradation pathways .